2-{[2-(3,4-Dihydroxyphenyl)-2-oxoethyl]sulfanyl}-4-(furan-2-yl)-6-methylpyridine-3-carbonitrile

Specification

• CAS No.: 337500-83-1
• Molecular Formula: C19H14N2O4S
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 2-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]sulfanyl-4-(furan-2-yl)-6-methylpyridine-3-carbonitrile
• Standard InChI: InChI=1S/C19H14N2O4S/c1-11-7-13(18-3-2-6-25-18)14(9-20)19(21-11)26-10-17(24)12-4-5-15(22)16(23)8-12/h2-8,22-23H,10H2,1H3
• Standard InChI Key: KWDOKIPEOQXMIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)SCC(=O)C2=CC(=C(C=C2)O)O)C#N)C3=CC=CO3

Introduction

Synthesis and Chemical Reactions

The synthesis of such compounds typically involves multi-step reactions involving the formation of the pyridine or quinoline core, followed by the introduction of the furan and dihydroxyphenyl groups. For example, the synthesis of related compounds often involves condensation reactions and nucleophilic substitutions.

Synthesis Steps

• Formation of the Pyridine Core: This can involve the reaction of suitable aldehydes with ammonia or amines in the presence of a catalyst.

• Introduction of the Furan Group: This might involve a nucleophilic substitution reaction where a halogenated pyridine reacts with a furan derivative.

• Introduction of the Dihydroxyphenyl Group: This could involve a reaction with a dihydroxyphenyl-containing reagent, such as a Grignard reagent or an organometallic compound.

Biological Activities and Potential Applications

While specific biological data for 2-{[2-(3,4-Dihydroxyphenyl)-2-oxoethyl]sulfanyl}-4-(furan-2-yl)-6-methylpyridine-3-carbonitrile is not available, related compounds have shown potential in various biological assays. For instance, pyridine derivatives have been explored for their cytotoxic and anti-inflammatory activities.

Potential Biological Activities

• Cytotoxic Activity: Pyridine derivatives have shown promise in inhibiting cancer cell growth.

• Anti-inflammatory Activity: Compounds with similar structures have been evaluated as potential inhibitors of inflammatory enzymes.